Cas no 89222-85-5 (1,3-Benzenedisulfonic acid, 2,5-dichloro-)

• Product Name: 1,3-Benzenedisulfonic acid, 2,5-dichloro-
• CAS No: 89222-85-5
• MF: C₆H₄Cl₂O₆S₂
• MW: 307.128357887268
• CID: 608061
• PubChem ID: 20487996
• Update Time: 2025-04-19

1,3-Benzenedisulfonic acid, 2,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, 2,5-dichloro-
• 2,5-dichlorobenzene-1,3-disulfonic acid
• 89222-85-5
• SCHEMBL5434170
• DTXSID70607984

• Inchi： 1S/C6H4Cl2O6S2/c7-3-1-4(15(9,10)11)6(8)5(2-3)16(12,13)14/h1-2H,(H,9,10,11)(H,12,13,14)
• InChI Key： GDOQXIOMSZCAMS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1S(=O)(=O)O)Cl)S(=O)(=O)O

Computed Properties

• Exact Mass: 305.8826356g/mol
• Monoisotopic Mass: 305.8826356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives